Cas no 1105195-73-0 (3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]- diazocin-8-one)

• Product Name: 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]- diazocin-8-one
• CAS No: 1105195-73-0
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 4774728
• Update Time: 2025-07-09

3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]- diazocin-8-one Chemical and Physical Properties

Names and Identifiers

• 12-(3-Aminopropyl)-cytisine
• 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
• 3-(3-Amino-propyl)-1,2,3,4,5,6-hexahydro-1,5-methano-pyrido[1,2-a][1,5]diazocin-8-one
• 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]- diazocin-8-one

• Inchi： 1S/C14H21N3O/c15-5-2-6-16-8-11-7-12(10-16)13-3-1-4-14(18)17(13)9-11/h1,3-4,11-12H,2,5-10,15H2
• InChI Key： QKNHBHAWXBIPFZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2C3CN(CCCN)CC(CN21)C3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 0.1
• Topological Polar Surface Area: 49.6

Additional information on 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]- diazocin-8-one

Comprehensive Overview of 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]-diazocin-8-one (CAS No. 1105195-73-0)

The compound 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]-diazocin-8-one, identified by its CAS No. 1105195-73-0, is a structurally complex heterocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique scaffold combines a pyrido[1,2-a][1,5]diazocine core with an aminopropyl side chain, making it a promising candidate for targeting various biological pathways. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the scientific community has increasingly focused on heterocyclic compounds due to their versatility in drug design. The 1,5-methanopyrido[1,2-a][1,5]diazocin-8-one framework of this compound offers a rigid yet flexible structure, which is advantageous for molecular docking and ligand-receptor interactions. This has led to a surge in searches for "novel heterocyclic scaffolds for CNS drugs" and "small molecule modulators of neurotransmitter receptors," reflecting the growing demand for innovative therapeutic agents. The aminopropyl moiety further enhances its pharmacokinetic properties, potentially improving blood-brain barrier (BBB) penetration—a critical factor in CNS-targeted therapies.

The synthesis of CAS No. 1105195-73-0 involves multi-step organic transformations, often leveraging catalytic hydrogenation and ring-closing metathesis techniques. These methods are frequently discussed in forums and publications related to green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional protocols. Notably, the compound's chiral centers pose challenges in stereoselective synthesis, a topic frequently queried in academic and industrial settings. Optimizing its production remains a key area of investigation, with many exploring "enantioselective routes to hexahydrodiazocine derivatives."

From a pharmacological perspective, preliminary studies suggest that 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]-diazocin-8-one may interact with G-protein-coupled receptors (GPCRs), particularly those implicated in mood regulation and cognitive function. This aligns with the rising interest in neuropharmacology and psychoactive compounds, as evidenced by search trends for "GPCR allosteric modulators" and "non-opioid neurotherapeutics." Its potential as a lead compound for anxiety or depression treatments has also sparked discussions about next-generation mental health therapies.

Analytical characterization of this compound typically employs advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods are crucial for verifying its structural integrity and purity, topics frequently searched by quality control professionals and synthetic chemists. The compound's thermal stability and solubility profile are additional parameters of interest, especially for formulation scientists exploring "excipient compatibility for poorly soluble drugs."

In the context of intellectual property, CAS No. 1105195-73-0 has been referenced in several patents related to neurological disorder treatments, highlighting its commercial potential. This has led to increased queries about "patent landscapes for diazocine-based therapeutics" and "licensing opportunities for novel CNS compounds." The compound's structure-activity relationship (SAR) is another hot topic, with researchers investigating how modifications to its aminopropyl chain or diazocine ring could enhance efficacy or reduce off-target effects.

As the pharmaceutical industry shifts toward targeted drug delivery and precision medicine, compounds like 3-(3-Aminopropyl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]-diazocin-8-one offer exciting opportunities. Its development exemplifies the convergence of computational chemistry, structural biology, and translational research—trends dominating contemporary scientific discourse. With ongoing studies exploring its in vivo efficacy and toxicological profile, this compound may soon transition from a research chemical to a clinically relevant entity, addressing unmet needs in neurological and psychiatric therapeutics.